Cas no 2227725-50-8 (4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one)
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one
- EN300-1632856
- 2227725-50-8
-
- Inchi: 1S/C11H19N5O/c1-4-15-11(13-6-14-15)10-8(12)5-9(17)16(10)7(2)3/h6-8,10H,4-5,12H2,1-3H3/t8-,10-/m0/s1
- InChI Key: CVYXQDLOFMCCEU-WPRPVWTQSA-N
- SMILES: O=C1C[C@@H]([C@@H](C2=NC=NN2CC)N1C(C)C)N
Computed Properties
- Exact Mass: 237.15896025g/mol
- Monoisotopic Mass: 237.15896025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 77Ų
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1632856-0.05g |
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one |
2227725-50-8 | 0.05g |
$1261.0 | 2023-06-04 | ||
| Enamine | EN300-1632856-0.1g |
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one |
2227725-50-8 | 0.1g |
$1320.0 | 2023-06-04 | ||
| Enamine | EN300-1632856-0.25g |
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one |
2227725-50-8 | 0.25g |
$1381.0 | 2023-06-04 | ||
| Enamine | EN300-1632856-0.5g |
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one |
2227725-50-8 | 0.5g |
$1440.0 | 2023-06-04 | ||
| Enamine | EN300-1632856-1.0g |
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one |
2227725-50-8 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1632856-2.5g |
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one |
2227725-50-8 | 2.5g |
$2940.0 | 2023-06-04 | ||
| Enamine | EN300-1632856-5.0g |
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one |
2227725-50-8 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1632856-10.0g |
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one |
2227725-50-8 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1632856-50mg |
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one |
2227725-50-8 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1632856-100mg |
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one |
2227725-50-8 | 100mg |
$1119.0 | 2023-09-22 |
4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one
4-Amino-5-(1-Ethyl-1H-1,2,4-Triazol-5-Yl)-1-(Propan-2-Yl)Pyrrolidin-2-One: A Comprehensive Overview
The compound 4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one, identified by the CAS number NO2227725-50-8, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique chemical structure and promising biological activity. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.
The chemical structure of this compound is characterized by a pyrrolidinone ring system, which serves as a versatile scaffold for functionalization. The presence of an amino group at position 4 and a triazole moiety at position 5 introduces significant electronic and steric effects, enhancing its interaction with biological targets. The propan-2-yl substituent further modulates the physical properties of the molecule, making it suitable for various applications. Researchers have exploited these structural features to design analogs with improved pharmacokinetic profiles and enhanced bioavailability.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Utilizing a combination of nucleophilic aromatic substitution and cyclization reactions, chemists have developed scalable routes to produce this compound in high yield. These methods not only ensure the reproducibility of the synthesis but also pave the way for large-scale production, which is essential for preclinical and clinical studies.
The biological activity of 4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yloxy)pyrrolidin-one has been extensively studied in recent years. In vitro assays have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, studies have shown its ability to modulate ion channels, suggesting potential applications in the treatment of neurological disorders such as epilepsy and chronic pain.
In terms of pharmacological applications, this compound has shown remarkable selectivity towards certain receptor subtypes, which is crucial for minimizing off-target effects and improving therapeutic efficacy. Preclinical studies conducted in animal models have further validated its safety profile and efficacy, providing strong rationale for advancing it into clinical trials.
The versatility of this compound extends beyond pharmacology. Its unique chemical properties make it an attractive candidate for use in materials science and catalysis. Researchers have explored its potential as a ligand in metal-mediated catalytic reactions, where it has demonstrated exceptional catalytic activity under mild reaction conditions.
In conclusion, 4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yloxy)-pyrrolidin-one, with its distinctive structure and multifaceted applications, represents a significant advancement in modern organic chemistry. As research continues to uncover its full potential, this compound is poised to make substantial contributions to both therapeutic development and materials innovation.
2227725-50-8 (4-amino-5-(1-ethyl-1H-1,2,4-triazol-5-yl)-1-(propan-2-yl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)